Cas no 886858-86-2 ((1S)-1-(4-bromo-2-chlorophenyl)ethan-1-ol)

• Product Name: (1S)-1-(4-bromo-2-chlorophenyl)ethan-1-ol
• CAS No: 886858-86-2
• MF: C₈H₈BrClO
• MW: 235.505520820618
• CID: 5942838
• PubChem ID: 67431317
• Update Time: 2025-06-10

(1S)-1-(4-bromo-2-chlorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-bromo-2-chloro-α-methyl-, (αS)-
• (1S)-1-(4-bromo-2-chlorophenyl)ethan-1-ol

• Inchi： 1S/C8H8BrClO/c1-5(11)7-3-2-6(9)4-8(7)10/h2-5,11H,1H3/t5-/m0/s1
• InChI Key： NAYSGTXOWDUFAT-YFKPBYRVSA-N
• SMILES： C1([C@H](C)O)=CC=C(Br)C=C1Cl

Experimental Properties

• Density: 1.584±0.06 g/cm3(Predicted)
• Boiling Point: 301.3±27.0 °C(Predicted)
• pka: 13.67±0.20(Predicted)

Additional information on (1S)-1-(4-bromo-2-chlorophenyl)ethan-1-ol

Comprehensive Overview of (1S)-1-(4-bromo-2-chlorophenyl)ethan-1-ol (CAS No. 886858-86-2)

(1S)-1-(4-bromo-2-chlorophenyl)ethan-1-ol (CAS No. 886858-86-2) is a chiral organic compound with significant relevance in pharmaceutical and chemical research. This compound, characterized by its 4-bromo-2-chlorophenyl moiety and ethan-1-ol functional group, is widely studied for its potential applications in asymmetric synthesis and drug development. Its unique stereochemistry at the 1-position makes it a valuable intermediate for producing enantiomerically pure substances, a growing demand in modern medicinal chemistry.

The compound's structural features, including the bromine and chlorine substituents, contribute to its reactivity and versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Researchers are increasingly exploring its role in designing targeted therapies, particularly in oncology and neurology, where precise molecular interactions are critical. Recent studies highlight its potential as a building block for small-molecule inhibitors, aligning with the trend toward personalized medicine.

In the context of green chemistry, (1S)-1-(4-bromo-2-chlorophenyl)ethan-1-ol has garnered attention for its compatibility with sustainable synthetic protocols. Innovations in catalytic asymmetric reduction and biocatalysis have improved its production efficiency, reducing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly SDG 12 (Responsible Consumption and Production), making it a topic of interest in ESG (Environmental, Social, and Governance)-focused research.

From a commercial perspective, the compound's CAS No. 886858-86-2 is frequently searched in databases like SciFinder and Reaxys, reflecting its industrial demand. Analytical techniques such as HPLC and chiral chromatography are essential for quality control, ensuring high enantiomeric purity—a key parameter for regulatory compliance in FDA submissions. The rise of AI-driven drug discovery platforms has further amplified interest in this molecule, as machine learning models prioritize structurally diverse intermediates like (1S)-1-(4-bromo-2-chlorophenyl)ethan-1-ol for virtual screening.

Safety and handling of (1S)-1-(4-bromo-2-chlorophenyl)ethan-1-ol adhere to standard laboratory protocols, with no significant hazards reported under normal conditions. Its stability and solubility profile (moderate polarity) facilitate its use in diverse solvents, from THF to ethyl acetate, broadening its applicability. As the pharmaceutical industry shifts toward continuous manufacturing, this compound's scalability and reproducibility position it as a candidate for flow chemistry applications.

In summary, (1S)-1-(4-bromo-2-chlorophenyl)ethan-1-ol (CAS No. 886858-86-2) exemplifies the intersection of chiral synthesis, sustainability, and drug discovery. Its multifaceted role underscores its importance in advancing both academic research and industrial innovation, meeting the evolving needs of precision medicine and green technology.